Cas no 94830-58-7 (5-benzyl-4,5-dihydro-1H-imidazol-2-amine)

• Product Name: 5-benzyl-4,5-dihydro-1H-imidazol-2-amine
• CAS No: 94830-58-7
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 4666880
• PubChem ID: 21241802
• Update Time: 2025-10-29

5-benzyl-4,5-dihydro-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-2-amine, 4,5-dihydro-5-(phenylmethyl)-
• 5-benzyl-4,5-dihydro-1H-imidazol-2-amine

• Inchi： 1S/C10H13N3/c11-10-12-7-9(13-10)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H3,11,12,13)
• InChI Key： OZKGTJHTWRZQLA-UHFFFAOYSA-N
• SMILES： C1(N)NC(CC2=CC=CC=C2)CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 5-benzyl-4,5-dihydro-1H-imidazol-2-amine

Introduction to 5-benzyl-4,5-dihydro-1H-imidazol-2-amine (CAS No. 94830-58-7) and Its Emerging Applications in Chemical Biology

The compound 5-benzyl-4,5-dihydro-1H-imidazol-2-amine (CAS No. 94830-58-7) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel pharmacological agents. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The benzyl substituent at the 5-position and the imidazole core contribute to its versatility, making it a valuable scaffold for further chemical modifications and therapeutic applications.

Recent studies have highlighted the potential of 5-benzyl-4,5-dihydro-1H-imidazol-2-amine as a key intermediate in the synthesis of bioactive molecules. Its imidazole ring, a well-known pharmacophore, is frequently incorporated into drugs targeting various diseases due to its ability to interact with biological macromolecules. The presence of an amine group at the 2-position further enhances its reactivity, allowing for diverse functionalization strategies that can fine-tune its pharmacological profile.

In the realm of medicinal chemistry, the compound has been explored for its inhibitory effects on certain enzymes and receptors. For instance, derivatives of 5-benzyl-4,5-dihydro-1H-imidazol-2-amine have shown promise in preclinical studies as modulators of enzyme activity associated with inflammatory pathways. This has opened up avenues for its use in developing treatments for chronic inflammatory disorders, where precise modulation of enzymatic activity is crucial.

The benzyl group in 5-benzyl-4,5-dihydro-1H-imidazol-2-amine also plays a critical role in determining its solubility and bioavailability. Benzyl-substituted compounds often exhibit improved solubility in both aqueous and organic solvents, which is advantageous for formulation purposes. This property has been leveraged in the development of prodrugs and drug delivery systems where solubility enhancement is a key factor.

Advances in computational chemistry have further accelerated the exploration of 5-benzyl-4,5-dihydro-1H-imidazol-2-amine's potential applications. Molecular docking studies have identified specific binding interactions between this compound and target proteins, providing insights into its mechanism of action. These computational approaches have complemented experimental efforts, enabling researchers to design more effective derivatives with optimized biological activity.

One particularly intriguing aspect of 5-benzyl-4,5-dihydro-1H-imidazol-2-amine is its role as a precursor in the synthesis of more complex heterocyclic systems. Researchers have utilized this compound to construct intricate molecular frameworks that mimic natural products or designed scaffolds with novel biological activities. Such synthetic strategies are at the forefront of drug discovery, where innovative molecular architectures are sought to overcome resistance mechanisms and improve therapeutic efficacy.

The growing interest in 5-benzyl-4,5-dihydro-1H-imidazol-2-amine has also spurred investigations into its environmental stability and metabolic fate. Understanding how this compound behaves within biological systems is essential for assessing its safety and efficacy. Preliminary data suggest that it undergoes biotransformation into less active metabolites, which may contribute to its favorable pharmacokinetic profile.

Future research directions may focus on expanding the chemical space explored by derivatives of 5-benzyl-4,5-dihydro-1H-imidazol-2-am ine. By incorporating additional functional groups or exploring different heterocyclic cores, scientists aim to uncover new therapeutic opportunities across multiple disease areas. The compound's unique structural features make it an ideal candidate for such exploratory studies.

In conclusion, 5-benzyl -4 , 5 -dihydro -1 H -imidaz ol -2 -amine ( CAS No . 94830 -58 -7) stands as a testament to the power of heterocyclic chemistry in drug discovery. Its versatile structure and promising biological activities position it as a cornerstone molecule for future pharmaceutical innovations. As research continues to uncover new applications for this compound, 5-benzyl -4 , 5 -dihydro -1 H -imidaz ol -2 -amine is poised to play an increasingly significant role in addressing unmet medical needs.